Ethyl 3-(ethylamino)-5-methyl-4-isoxazolecarboxylate

• CAS RN: 116545-16-5
• Molecular Formula: C9H14N2O3
• Molecular Weight: 198.22 g/mol
• IUPAC Name: ethyl 3-(ethylamino)-5-methyl-1,2-oxazole-4-carboxylate
• InChI: InChI=1S/C9H14N2O3/c1-4-10-8-7(6(3)14-11-8)9(12)13-5-2/h4-5H2,1-3H3,(H,10,11)
• InChI Key: VZKNHZUCFRFRGU-UHFFFAOYSA-N
• SMILES: CCNC1=NOC(=C1C(=O)OCC)C
• synonyms: 4-Isoxazolecarboxylicacid,3-(ethylamino)-5-methyl-,ethylester(9CI)

Description

Ethyl 3-(ethylamino)-5-methyl-4-isoxazolecarboxylate is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is also known as etomidate, which is a general anesthetic drug that is used to induce anesthesia in patients undergoing surgery. However,

Mechanism of Action

The mechanism of action of ethyl 3-(ethylamino)-5-methyl-4-isoxazolecarboxylate involves its binding to the GABA-A receptor at a site that is distinct from the GABA binding site. This binding results in an increase in the affinity of the receptor for GABA, which leads to an enhancement of the inhibitory effect of GABA on the neuron.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. These include the enhancement of GABAergic neurotransmission, the induction of anesthesia, and the modulation of the stress response.

Advantages and Limitations for Lab Experiments

One of the major advantages of using ethyl 3-(ethylamino)-5-methyl-4-isoxazolecarboxylate in lab experiments is its high potency and specificity for the GABA-A receptor. This allows for precise modulation of GABAergic neurotransmission, which is important for studying the function of this system in the brain. However, one of the limitations of using this compound is its short half-life, which requires frequent administration to maintain its effects.

Future Directions

There are several future directions for the research on ethyl 3-(ethylamino)-5-methyl-4-isoxazolecarboxylate. One area of interest is the development of more potent and selective compounds that can modulate GABAergic neurotransmission with greater precision. Another area of interest is the investigation of the role of GABAergic neurotransmission in various neurological and psychiatric disorders, such as epilepsy, anxiety, and depression. Finally, the development of novel anesthetics based on the structure of this compound is another area of potential research.
Conclusion:
In conclusion, this compound is a valuable tool for studying the function of GABA-A receptors in the brain. Its unique properties and mechanism of action have made it a popular compound in scientific research. Further research in this area has the potential to lead to the development of new treatments for neurological and psychiatric disorders.

Synthesis Methods

Ethyl 3-(ethylamino)-5-methyl-4-isoxazolecarboxylate is synthesized through a multi-step process starting from the reaction of acetaldehyde and nitromethane. The resulting nitroalkene is then reduced to the corresponding amine, which is then reacted with ethyl chloroformate to form the desired product.

Scientific Research Applications

Ethyl 3-(ethylamino)-5-methyl-4-isoxazolecarboxylate has been extensively used in scientific research as a tool to study the function of GABA-A receptors in the brain. This compound acts as a positive allosteric modulator of GABA-A receptors, which results in an increase in the opening of the chloride ion channels. This, in turn, leads to hyperpolarization of the neuron and a decrease in neuronal excitability.